N-(3,4-dimethoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C21H19N5O5/c1-29-16-9-8-14(12-17(16)30-2)23-18(27)13-26-21(28)25-11-10-22-20(19(25)24-26)31-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,23,27)
• InChI Key: QNHPJYQABNCNLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4)OC
• Molecular Formula: C21H19N5O5
• Molecular Weight: 421.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O5 and its molecular weight is 421.413. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

• Research has demonstrated that heterocycles incorporating antipyrine moieties, which are structurally related to the queried compound, exhibit significant anticancer and antimicrobial activities. This includes the synthesis of triazole, triazolo[5,1-c][1,2,4]triazine, and pyrazolo[5,1-c][1,2,4]triazine derivatives, showing potential against various cancer cell lines and microbial strains (Riyadh et al., 2013). Similar findings were observed in the synthesis of pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties, indicating antibacterial and antifungal activities (Hassan, 2013).

Insecticidal Activity

• New heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, demonstrating potential applications in agricultural pest management (Fadda et al., 2017).

Anticonvulsant Activity

• Alkanamide derivatives, including those with 1, 2, 4-triazole rings, have been synthesized and evaluated for their anticonvulsant activity, offering insights into new therapeutic agents for epilepsy and related disorders (Tarikogullari et al., 2010).

Additional Heterocyclic Applications

• The development and biological evaluation of heterocyclic compounds, such as pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, have indicated their potential as antimicrobial and anti-inflammatory agents, underscoring the versatility of these chemical frameworks in medicinal chemistry (Kendre et al., 2015).